![molecular formula C11H13FN2O B2711263 2-Fluoro-6-[(1-methoxypropan-2-yl)amino]benzonitrile CAS No. 1248130-32-6](/img/structure/B2711263.png)
2-Fluoro-6-[(1-methoxypropan-2-yl)amino]benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-Fluoro-6-[(1-methoxypropan-2-yl)amino]benzonitrile” is a chemical compound with the CAS Number: 1248130-32-6 . It has a molecular weight of 208.24 . The IUPAC name for this compound is 2-fluoro-6-[(2-methoxy-1-methylethyl)amino]benzonitrile .
Molecular Structure Analysis
The InChI code for “2-Fluoro-6-[(1-methoxypropan-2-yl)amino]benzonitrile” is 1S/C11H13FN2O/c1-8(7-15-2)14-11-5-3-4-10(12)9(11)6-13/h3-5,8,14H,7H2,1-2H3 . This code provides a specific representation of the molecular structure.Scientific Research Applications
Synthesis of Androgen Receptor Antagonists
Fluorinated benzonitriles have been utilized in the synthesis of potent androgen receptor antagonists, such as MDV3100, demonstrating their role in developing therapeutic agents for prostate cancer. The synthesis involves complex chemical transformations, highlighting the versatility of fluorinated compounds in medicinal chemistry Li Zhi-yu, 2012.
Development of Fluorinated Heterocyclic Compounds
Research has shown that fluorine-bearing pyrazolones, pyrimidines, coumarines, and benzothiopyranones can be efficiently synthesized using fluorinated acrylic building blocks. These findings underscore the importance of fluorinated compounds in the synthesis of heterocyclic compounds, which are crucial for drug development and materials science G. Shi, Qian Wang, M. Schlosser, 1996.
Imaging of Brain Tumors
Fluorine-18 labeled compounds, such as 4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide, have been used in PET imaging to quantify receptor densities in the brains of Alzheimer's disease patients. This application demonstrates the utility of fluorinated compounds in the development of diagnostic imaging probes for neurological diseases V. Kepe et al., 2006.
Synthesis of Hypoglycemic Agents
Fluorinated benzoic acid derivatives have been investigated for their hypoglycemic activity, leading to the development of drugs like repaglinide for type 2 diabetes treatment. These studies highlight the role of fluorinated compounds in designing new therapeutic agents with improved efficacy and selectivity W. Grell et al., 1998.
Neurotransmitter Receptor Imaging
Fluorinated compounds have been applied in PET imaging to study neurotransmitter receptor densities in living brains, providing insights into the pathophysiology of diseases like Alzheimer's and facilitating the development of targeted therapies V. Kepe et al., 2006.
properties
IUPAC Name |
2-fluoro-6-(1-methoxypropan-2-ylamino)benzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13FN2O/c1-8(7-15-2)14-11-5-3-4-10(12)9(11)6-13/h3-5,8,14H,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHOHWTPVUGKHMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)NC1=C(C(=CC=C1)F)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-6-[(1-methoxypropan-2-yl)amino]benzonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.